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Compound Name: UK-371804

Cat. No.: B15614386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-371804 is a potent and highly selective inhibitor of urokinase-type plasminogen activator

(uPA), a serine protease critically involved in cancer invasion and metastasis. Its ability to

discriminate between uPA and other closely related serine proteases is a key attribute,

minimizing off-target effects and enhancing its therapeutic potential. This technical guide

provides an in-depth overview of the selectivity profile of UK-371804, including quantitative

data, detailed experimental methodologies, and a visualization of its place within the uPA

signaling pathway.

Data Presentation: Selectivity Profile of UK-371804
The inhibitory activity of UK-371804 has been primarily characterized against uPA and its

closely related physiological counterparts, tissue-type plasminogen activator (tPA) and plasmin.

The following table summarizes the key quantitative data from the primary literature.
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Serine
Protease
Target

Inhibition
Constant (Ki)

Selectivity vs.
uPA

IC50 Reference

Urokinase-type

Plasminogen

Activator (uPA)

10 nM -

0.89 µM (in

human chronic

wound fluid)

[1]

Tissue-type

Plasminogen

Activator (tPA)

>40,000 nM 4000-fold Not Reported [1]

Plasmin >27,000 nM 2700-fold Not Reported [1]

Note: A comprehensive selectivity profile of UK-371804 against a broader panel of serine

proteases (e.g., trypsin, chymotrypsin, elastase, thrombin) is not readily available in the public

domain based on extensive literature searches.

Signaling Pathway and Mechanism of Action
UK-371804 exerts its effect by competitively inhibiting the catalytic activity of uPA. The

uPA/uPAR system plays a pivotal role in the degradation of the extracellular matrix (ECM), a

crucial step in tumor cell invasion and metastasis. The following diagram illustrates the uPA

signaling cascade and the point of intervention for UK-371804.
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Part 1: Km Determination

Part 2: Ki Determination

Prepare serial dilutions
of chromogenic substrate

Add fixed concentration
of uPA to wells

Initiate reaction by adding
substrate dilutions

Measure initial reaction rates
(V₀) at 405 nm

Plot V₀ vs. [Substrate] and
fit to Michaelis-Menten equation

to determine Km

Calculate Ki from IC₅₀ using
the Cheng-Prusoff equation:

Ki = IC₅₀ / (1 + [S]/Km)

Km value

Prepare serial dilutions
of UK-371804

Pre-incubate uPA with
UK-371804 dilutions

Initiate reaction by adding
substrate at a fixed concentration

(e.g., near Km)

Measure initial reaction rates
(Vi) at 405 nm

Calculate % inhibition for
each [Inhibitor]

Plot % inhibition vs. [Inhibitor]
to determine IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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